Cas no 1000538-78-2 (Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate
• CAS No: 1000538-78-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5798852
• PubChem ID: 55268124
• Update Time: 2025-06-22

Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(2-aminoethyl)pyridine-2-carboxylate
• AKOS006314692
• EN300-705755
• 1000538-78-2
• Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)9-5-3-4-8(12-9)6-7-11/h3-5H,2,6-7,11H2,1H3
• InChI Key： UDIGSJOWNAVJNV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(CCN)=N1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate

Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate (CAS No. 1000538-78-2): A Comprehensive Overview

Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate, identified by the CAS number 1000538-78-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a pyridine core with an ethyl ester and an aminoethyl side chain, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The unique structural features of this molecule make it a valuable scaffold for developing novel therapeutic agents.

The 6-(2-aminoethyl)pyridine-2-carboxylate moiety presents a versatile platform for chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The pyridine ring is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The presence of the aminoethyl group introduces additional functional sites for further chemical manipulation, allowing for the exploration of various pharmacological profiles.

Recent research has highlighted the importance of Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate in the development of new drugs. Studies have demonstrated its utility as a precursor in the synthesis of more complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The ability to modify the structure while retaining the core pyridine scaffold offers a strategic advantage in drug design.

The ethyl ester group in Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate provides a site for further functionalization, enabling the introduction of various substituents that can modulate biological activity. This flexibility has been exploited in the synthesis of novel compounds targeting specific disease pathways. For example, modifications at the ester position have led to the development of molecules with enhanced solubility and bioavailability, crucial factors for effective drug delivery.

In addition to its pharmaceutical applications, Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate has shown promise in materials science and chemical biology. Its unique structural features make it a suitable candidate for designing molecular probes and tools for biochemical research. The compound's ability to interact with biological systems has been leveraged in the development of sensors and diagnostic agents, contributing to advancements in precision medicine.

The synthesis of Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine derivative, followed by the introduction of the aminoethyl group and subsequent esterification. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The growing interest in Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate underscores its potential as a building block for future therapeutics. Ongoing research efforts are focused on expanding its chemical space through innovative synthetic strategies. By exploring new derivatives and exploring different reaction pathways, scientists aim to unlock additional pharmacological properties and enhance its therapeutic efficacy.

The impact of this compound extends beyond academic research, with implications for industrial applications. Pharmaceutical companies are increasingly investing in libraries of compounds like Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate to accelerate drug discovery programs. The compound's versatility and well-documented synthetic routes make it an attractive candidate for high-throughput screening and virtual docking studies.

In conclusion, Ethyl 6-(2-aminoethyl)pyridine-2-carboxylate (CAS No. 1000538-78-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and derivatives, this compound is poised to play a crucial role in future medical breakthroughs.